Cas no 2171675-30-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid
• CAS No: 2171675-30-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6223421
• PubChem ID: 165549238
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(2-methylpropyl)carbamoyl]propanoic acid
• 2171675-30-0
• EN300-1486328

• Inchi： 1S/C24H28N2O5/c1-15(2)13-26(3)23(29)21(12-22(27)28)25-24(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,25,30)(H,27,28)
• InChI Key： RZOWUDFRKOBTDH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid (CAS No. 2171675-30-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid (CAS No. 2171675-30-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). The compound's carbamoylpropanoic acid moiety further enhances its reactivity, enabling efficient coupling with amino acids and other biomolecules. Researchers and manufacturers prioritize this compound for its high purity, stability, and compatibility with modern automated peptide synthesizers.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid has surged due to advancements in bioconjugation techniques and drug discovery. Its application extends to the development of targeted therapeutics, including antibody-drug conjugates (ADCs) and peptide-based vaccines. The compound's CAS No. 2171675-30-0 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in cutting-edge research. Additionally, its role in proteomics and structural biology has garnered attention, particularly in studies involving protein-protein interactions and enzyme inhibition.

The synthesis and characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid adhere to stringent Good Manufacturing Practices (GMP), ensuring reproducibility and scalability for industrial applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify its purity and structural integrity. This compound is also a subject of interest in green chemistry initiatives, where researchers explore solvent-free or low-waste synthetic routes to minimize environmental impact.

From a commercial perspective, CAS No. 2171675-30-0 is listed in major chemical supplier catalogs, often accompanied by technical data sheets detailing its physicochemical properties, storage conditions, and safety guidelines. Its compatibility with microwave-assisted synthesis and continuous flow chemistry further broadens its utility in high-throughput screening and combinatorial chemistry. As the pharmaceutical industry shifts toward personalized medicine, the demand for bespoke peptide constructs incorporating this compound is expected to grow exponentially.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(2-methylpropyl)carbamoylpropanoic acid (CAS No. 2171675-30-0) represents a cornerstone in modern peptide chemistry and biopharmaceutical development. Its versatility, coupled with rigorous quality standards, positions it as a vital tool for researchers tackling challenges in oncology, immunology, and neuroscience. Future innovations in catalytic amidation and bioorthogonal chemistry may further expand its applications, solidifying its role in next-generation therapeutics.